N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide
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Overview
Description
N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide, also known as MPA, is a compound that has been extensively studied for its potential applications in scientific research. MPA is a small molecule that has been synthesized to target specific biological pathways, and has shown promise in a variety of research fields.
Mechanism Of Action
The mechanism of action of N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide is not fully understood, but it is thought to target specific biological pathways by binding to specific enzymes or proteins. N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide has been shown to inhibit the activity of certain enzymes, such as dihydrofolate reductase, which is involved in the synthesis of DNA. N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide may also inhibit the activity of other enzymes or proteins involved in cell signaling pathways, which could explain its potential anti-cancer effects.
Biochemical and Physiological Effects
N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide has been shown to have a variety of biochemical and physiological effects, depending on the specific biological pathway it targets. In cancer cells, N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide has been shown to induce cell cycle arrest and apoptosis, which could explain its potential anti-cancer effects. In other cells, N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide may affect the synthesis of DNA or other vital cellular processes. The physiological effects of N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide may vary depending on the specific application and the concentration used.
Advantages And Limitations For Lab Experiments
N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide has several advantages as a research tool, including its small size, high purity, and specificity for certain enzymes or proteins. N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide can be easily synthesized and purified, and can be used in a variety of experimental systems. However, N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide also has some limitations, including its potential toxicity and the need for careful handling. N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide may also have off-target effects, which could complicate data interpretation.
Future Directions
There are several future directions for research on N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide, including its potential use as a therapeutic agent in cancer treatment, its applications in drug discovery, and its use as a research tool in enzymology and other fields. Further studies are needed to fully understand the mechanism of action of N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide, and to identify any potential side effects or limitations. Additionally, new synthetic methods may be developed to optimize the yield and purity of N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide, and to reduce the use of hazardous chemicals.
Synthesis Methods
N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic methods. One common method involves the condensation of 2-methoxybenzoyl chloride with 2-amino-4-methylpyrimidine, followed by the addition of thiol to form the desired compound. The synthesis of N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide can be optimized to increase yield and purity, and to minimize the use of hazardous chemicals.
Scientific Research Applications
N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide has been used in a variety of scientific research applications, including cancer research, drug discovery, and enzymology. In cancer research, N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide has been shown to inhibit the growth of cancer cells by targeting specific signaling pathways. In drug discovery, N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide has been used to screen for potential drug candidates by targeting specific enzymes or proteins. In enzymology, N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide has been used to study the kinetic properties of enzymes and to identify potential inhibitors.
properties
IUPAC Name |
N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3S/c1-9-7-13(17-14(19)15-9)21-8-12(18)16-10-5-3-4-6-11(10)20-2/h3-7H,8H2,1-2H3,(H,16,18)(H,15,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPCRMKFNQNHXNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=O)N1)SCC(=O)NC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxyphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide |
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